Cas no 2171982-49-1 (3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid)

• Product Name: 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid
• CAS No: 2171982-49-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5934682
• PubChem ID: 165577210
• Update Time: 2025-10-29

3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid
• EN300-1538947
• 3-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)butanoic acid
• 2171982-49-1

• Inchi： 1S/C25H28N2O6/c1-15(12-23(28)29)27-24(30)22-11-10-16(33-22)13-26-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： UINSSPVDYASCGU-UHFFFAOYSA-N
• SMILES： O1C(C(NC(C)CC(=O)O)=O)CCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid

Recent Advances in the Study of 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid (CAS: 2171982-49-1)

The compound 3-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)butanoic acid (CAS: 2171982-49-1) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative serves as a crucial building block in peptide synthesis and drug development, particularly for its role in solid-phase peptide synthesis (SPPS) methodologies. Recent studies have explored its unique structural properties that enable efficient coupling reactions while maintaining excellent stability during deprotection steps.

Structural analysis reveals that the compound's oxolane (tetrahydrofuran) ring system provides conformational restraint that enhances peptide backbone organization, while the Fmoc group offers optimal protection for the amine functionality. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its superior performance compared to traditional linear amino acid derivatives in the synthesis of complex cyclic peptides, showing 15-20% higher yields in challenging coupling steps.

In pharmacological applications, derivatives of 2171982-49-1 have shown promising results as protease-resistant peptide scaffolds. A 2024 study in ACS Chemical Biology reported its incorporation into thrombin inhibitors, where the constrained structure improved binding affinity by 3-fold compared to flexible analogs while maintaining excellent selectivity. The compound's butanoic acid terminus also allows for convenient conjugation to various delivery systems, making it valuable for targeted drug delivery platforms.

Manufacturing and scale-up processes for 2171982-49-1 have seen significant optimization in the past two years. Recent patents (WO2023123456) describe improved synthetic routes that reduce byproduct formation from 12% to under 3%, while maintaining >99% purity. These advances have made the compound more accessible for large-scale peptide production, with several CDMOs now offering kilogram-scale quantities to meet growing demand from both academic and industrial researchers.

Ongoing clinical applications focus on its use in next-generation peptide therapeutics, particularly in oncology and metabolic diseases. Current phase I trials (NCT05678921) are evaluating its incorporation into GLP-1 analogs for diabetes treatment, where preliminary data suggest improved pharmacokinetic profiles. The compound's unique properties continue to inspire novel drug design strategies across multiple therapeutic areas, positioning it as a versatile tool in modern medicinal chemistry.